Cas no 88947-24-4 (4-Isothiazolesulfonamide)
4-Isothiazolesulfonamide is a heterocyclic sulfonamide compound characterized by its isothiazole core functionalized with a sulfonamide group. This structure imparts notable reactivity and versatility, making it valuable in synthetic organic chemistry and pharmaceutical applications. The compound’s sulfonamide moiety enhances its potential as a precursor for biologically active molecules, particularly in the development of antimicrobial or enzyme-inhibiting agents. Its stability and compatibility with further functionalization allow for tailored modifications, supporting diverse research and industrial uses. 4-Isothiazolesulfonamide is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in specialized chemical syntheses.
4-Isothiazolesulfonamide structure
Product Name:4-Isothiazolesulfonamide
CAS No:88947-24-4
MF:C3H4N2O2S2
MW:164.206057548523
CID:710591
PubChem ID:45080571
Update Time:2025-06-07
4-Isothiazolesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Isothiazolesulfonamide
- 1,2-thiazole-4-sulfonamide
- 4-Isothiazolesulfonamide(7CI)
- Isothiazole-4-sulfonamide
- 88947-24-4
- DTXSID90664039
- EN300-4296294
- AKOS006309555
- SCHEMBL6842672
-
- Inchi： 1S/C3H4N2O2S2/c4-9(6,7)3-1-5-8-2-3/h1-2H,(H2,4,6,7)
- InChI Key： SBSOCHQKICWYNE-UHFFFAOYSA-N
- SMILES： S(C1C=NSC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 163.97100
- Monoisotopic Mass: 163.971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: -0.5
Experimental Properties
- PSA: 109.67000
- LogP: 1.57160
4-Isothiazolesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-Isothiazolesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4296294-0.05g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 0.05g |
$1657.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-0.1g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 0.1g |
$1735.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-0.25g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 0.25g |
$1814.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-0.5g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 0.5g |
$1893.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-1.0g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 1g |
$1971.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-2.5g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 2.5g |
$3865.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-5.0g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 5g |
$5719.0 | 2023-05-25 | ||
| Enamine | EN300-4296294-10.0g |
1,2-thiazole-4-sulfonamide |
88947-24-4 | 10g |
$8480.0 | 2023-05-25 |
4-Isothiazolesulfonamide Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
88947-24-4 (4-Isothiazolesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
